Cas no 74903-54-1 (6-Sulfanyloctanoic acid)

• Product Name: 6-Sulfanyloctanoic acid
• CAS No: 74903-54-1
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 2801016
• PubChem ID: 656431
• Update Time: 2024-03-01

6-Sulfanyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-sulfanyloctanoic acid
• 6-thiooctanoic acid
• 6-Sulfanyloctanoic acid

• Inchi： 1S/C8H16O2S/c1-2-7(11)5-3-4-6-8(9)10/h7,11H,2-6H2,1H3,(H,9,10)
• InChI Key： LABZAONVGARYLS-UHFFFAOYSA-N
• SMILES： SC(CC)CCCCC(=O)O

Computed Properties

• Exact Mass: 176.08710092g/mol
• Monoisotopic Mass: 176.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids